![molecular formula C7H10N2O2 B2986203 6,7-Dihydro-4H-pyrano[3,4-d][1,2]oxazol-3-ylmethanamine CAS No. 1477874-55-7](/img/structure/B2986203.png)
6,7-Dihydro-4H-pyrano[3,4-d][1,2]oxazol-3-ylmethanamine
Overview
Description
“6,7-Dihydro-4H-pyrano[3,4-d][1,2]oxazol-3-ylmethanamine” is a chemical compound with the molecular formula C6H8N2OS . It has an average mass of 156.206 Da and a monoisotopic mass of 156.035736 Da .
Synthesis Analysis
A simple and efficient method for the synthesis of a series of 6,7-dihydro-3H-pyrano[4,3-c]isoxazol-3-one derivatives starting from 5-carboalkoxy-2,3-dihydropyranone (5-CDHPs) has been developed . Another method involves the reaction of hydroxylamine with 4,5-dioxo-2,3,7,8-tetrahydro-4H,5H-pyrano[4,3-b]pyran derivatives .Molecular Structure Analysis
The molecular structure of this compound includes 3 hydrogen bond acceptors, 2 hydrogen bond donors, and no freely rotating bonds . The compound has a density of 1.4±0.1 g/cm3, a boiling point of 353.6±32.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C .Chemical Reactions Analysis
The chemical reactivity of this compound has been studied in the presence of some bielectrophiles, namely 1,2-dibromoethane, oxalyl chloride, chloroacetyl chloride, and ethyl chloroacetate .Physical And Chemical Properties Analysis
This compound has a molar refractivity of 40.7±0.3 cm3, a polar surface area of 76 Å2, and a polarizability of 16.2±0.5 10-24 cm3 . It also has a surface tension of 67.0±3.0 dyne/cm and a molar volume of 112.3±3.0 cm3 .Scientific Research Applications
Synthesis of Isoxazole Derivatives
Isoxazoles are important heterocyclic compounds with various biological activities. The compound can be used to synthesize a range of 3-alkenyl-4-oxo-6,7-dihydro-4H-pyrano[3,4-d]isoxazole derivatives . These derivatives are prepared by reacting hydroxylamine with pyran derivatives, which could lead to potential applications in pharmaceutical drug development due to their structural similarity to several bioactive molecules .
Intramolecular Nitrile Oxide Cycloaddition
The compound serves as a precursor in the intramolecular nitrile oxide cycloaddition (INOC) reaction. This reaction is a key step in the synthesis of novel pyrazolo and pyrano oxazole ring systems. Such systems have applications in the development of new materials and drugs due to their unique structural properties .
Precursors for Chromene Synthesis
4H,8H-Pyrano[2,3-f]chromene-4,8-diones: are versatile precursors for synthesizing various heterocyclic compounds. The compound can be transformed into isoxazole when reacted with hydroxylamine, leading to the synthesis of chromene derivatives with potential applications in medicinal chemistry .
Green Chemistry Applications
In the field of green chemistry, this compound could be used in the multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives. These derivatives are synthesized using energy-efficient techniques and benign catalysts, contributing to environmentally friendly chemical processes .
Anticancer Research
Derivatives of the compound have been evaluated for their ability to inhibit cell proliferation in human cancer cell lines such as MCF-7 and HCT116. This suggests potential applications in anticancer research, where these derivatives could be developed as novel therapeutic agents .
Diagnostic Applications
The compound has been used in the synthesis of 3H-pyrano[4,3-c]isoxazol-3-ones , which have been tested in diagnostic applications. Specifically, they have been used to produce monoclonal antibodies against major outer membrane proteins of pathogenic bacteria, indicating their use in the development of diagnostic assays .
Future Directions
The results obtained from in vitro, in vivo, and in silico studies reveal that 6,7-dihydro-3H-pyrano[4,3-c]isoxazol-3-ones class of compounds are lead molecules for further development as pathogen-specific anti-leptospiral agents . This suggests potential future directions in the development of new therapeutics for leptospirosis.
properties
IUPAC Name |
6,7-dihydro-4H-pyrano[3,4-d][1,2]oxazol-3-ylmethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c8-3-6-5-4-10-2-1-7(5)11-9-6/h1-4,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTHXXVUSVZVCAD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=C1ON=C2CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-Dihydro-4H-pyrano[3,4-d][1,2]oxazol-3-ylmethanamine | |
CAS RN |
1477874-55-7 |
Source
|
| Record name | {4H,6H,7H-pyrano[3,4-d][1,2]oxazol-3-yl}methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(4-Methoxyphenyl)-1-[4-(3-methylimidazol-4-yl)piperidin-1-yl]propan-1-one](/img/structure/B2986121.png)
![dimethyl 2-(2,2-diphenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate](/img/structure/B2986122.png)
![6-[(2-Methylcyclohexyl)carbamoyl]cyclohex-3-ene-1-carboxylic acid](/img/structure/B2986126.png)
![4-[(4-Benzylpiperazin-1-yl)methyl]-6-hydroxychromen-2-one](/img/structure/B2986129.png)
![1'-(3-Bromobenzoyl)spiro[chroman-2,4'-piperidin]-4-one](/img/structure/B2986133.png)
